Cas no 1690471-05-6 (propan-2-yl 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)acetate)
Propan-2-yl 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)acetate is a brominated triazole derivative with a reactive amino group and an ester functionality. This compound is of interest in medicinal and agrochemical research due to its potential as a versatile intermediate for synthesizing heterocyclic compounds. The presence of both amino and bromo substituents on the triazole ring enhances its reactivity, enabling selective modifications for targeted applications. The isopropyl ester group improves solubility in organic solvents, facilitating further derivatization. Its structural features make it suitable for exploring biologically active molecules, particularly in the development of enzyme inhibitors or antimicrobial agents. Careful handling is advised due to its reactive functional groups.
1690471-05-6 structure
Product Name:propan-2-yl 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)acetate
CAS No:1690471-05-6
MF:C7H11BrN4O2
MW:263.091840028763
CID:5896293
PubChem ID:103098617
Update Time:2025-06-08
propan-2-yl 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)acetate Chemical and Physical Properties
Names and Identifiers
-
- propan-2-yl 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)acetate
- 1690471-05-6
- EN300-1107486
-
- Inchi: 1S/C7H11BrN4O2/c1-4(2)14-5(13)3-12-6(8)10-7(9)11-12/h4H,3H2,1-2H3,(H2,9,11)
- InChI Key: SHIONEZPIYFYDG-UHFFFAOYSA-N
- SMILES: BrC1=NC(N)=NN1CC(=O)OC(C)C
Computed Properties
- Exact Mass: 262.00654g/mol
- Monoisotopic Mass: 262.00654g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 83Ų
propan-2-yl 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1107486-0.05g |
propan-2-yl 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)acetate |
1690471-05-6 | 95% | 0.05g |
$827.0 | 2023-10-27 | |
| Enamine | EN300-1107486-0.1g |
propan-2-yl 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)acetate |
1690471-05-6 | 95% | 0.1g |
$867.0 | 2023-10-27 | |
| Enamine | EN300-1107486-0.25g |
propan-2-yl 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)acetate |
1690471-05-6 | 95% | 0.25g |
$906.0 | 2023-10-27 | |
| Enamine | EN300-1107486-0.5g |
propan-2-yl 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)acetate |
1690471-05-6 | 95% | 0.5g |
$946.0 | 2023-10-27 | |
| Enamine | EN300-1107486-1.0g |
propan-2-yl 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)acetate |
1690471-05-6 | 1g |
$1299.0 | 2023-06-10 | ||
| Enamine | EN300-1107486-2.5g |
propan-2-yl 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)acetate |
1690471-05-6 | 95% | 2.5g |
$1931.0 | 2023-10-27 | |
| Enamine | EN300-1107486-5.0g |
propan-2-yl 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)acetate |
1690471-05-6 | 5g |
$3770.0 | 2023-06-10 | ||
| Enamine | EN300-1107486-10.0g |
propan-2-yl 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)acetate |
1690471-05-6 | 10g |
$5590.0 | 2023-06-10 | ||
| Enamine | EN300-1107486-1g |
propan-2-yl 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)acetate |
1690471-05-6 | 95% | 1g |
$986.0 | 2023-10-27 | |
| Enamine | EN300-1107486-5g |
propan-2-yl 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)acetate |
1690471-05-6 | 95% | 5g |
$2858.0 | 2023-10-27 |
propan-2-yl 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)acetate Related Literature
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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